9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine dihydrochloride

• IUPAC Name: 9-(thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine;dihydrochloride
• InChI: InChI=1S/C13H20N2S.2ClH/c14-10-7-11-3-1-4-12(8-10)15(11)9-13-5-2-6-16-13;;/h2,5-6,10-12H,1,3-4,7-9,14H2;2*1H
• InChI Key: QUCIUJMRBCSGKN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC(C1)N2CC3=CC=CS3)N.Cl.Cl
• Molecular Formula: C13H22Cl2N2S
• Molecular Weight: 309.3 g/mol

Description

9-(Thiophen-2-ylmethyl)-9-azabicyclo[3.3.1]nonan-3-amine dihydrochloride, also known as TPM-9-ADC, is a synthetic compound containing a thiophene ring and an azabicyclic ring. It is a versatile compound that has a wide range of applications in the scientific and medical fields. TPM-9-ADC is used in a variety of research studies due to its unique chemical structure, which allows it to interact with a variety of molecules. In addition, it has been used in the synthesis of a variety of compounds, including drugs, and is used as a catalyst in a range of chemical reactions.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research into 3-azabicyclo[3.3.1]nonane derivatives, which closely relate to the structure of interest, has demonstrated their reactivity and versatility in chemical synthesis. Moskalenko and Boev (2009) explored reactions of 3-substituted 3-azabicyclo[3.3.1]nonan-9-ones with nitrogen-containing nucleophiles, leading to a variety of derivatives, highlighting the potential of these compounds in creating complex molecular architectures (Moskalenko & Boev, 2009). Similarly, the synthesis and properties of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines were detailed, providing insights into their potential applications in further chemical modifications (Moskalenko, Chashchin, & Boev, 2011).

Structural Analysis

Structural studies, such as those conducted by Parthiban et al. (2009) on derivatives of 3-azabicyclo[3.3.1]nonane, offer a glimpse into the conformational dynamics of these compounds. Such research aids in understanding how structural features can influence reactivity and interaction with biological targets (Parthiban, Ramkumar, Kim, Son, & Jeong, 2009).

Application in Synthesis of Ligands and Probes

A significant application of 9-azabicyclo[3.3.1]nonan-3-amine derivatives is in the development of ligands for sigma receptors. Vangveravong et al. (2006) synthesized N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl carbamate analogs as σ2 receptor ligands, showcasing the therapeutic potential of these compounds in neuropharmacology (Vangveravong, Xu, Zeng, & Mach, 2006).

Antimicrobial Activity

The incorporation of azabicyclo[3.3.1]nonane structures into antimicrobial agents has been investigated, with compounds exhibiting inhibitory activity against various pathogens. This suggests a potential route for the development of novel antimicrobial therapies leveraging the unique structural characteristics of these compounds (Ramachandran, Parthiban, Rani, Jayanthi, Kabilan, & Jeong, 2011).